Acyclovir IN sodium chloride 0.9% preservative free Acyclovir IN sodium chloride 0.9% preservative free Acyclovir Sodium is the sodium salt form of acyclovir, a synthetic analog of the purine nucleoside, guanosine, with potent antiviral activity against herpes simplex viruses type 1 and 2, varicella-zoster virus and other viruses of the herpesvirus family. After conversion in vivo to the active metabolite acyclovir triphosphate by viral thymidine kinase, acyclovir competitively inhibits viral DNA polymerase by incorporating into the growing viral DNA chain and terminating further polymerization.
A GUANOSINE analog that acts as an antimetabolite. Viruses are especially susceptible. Used especially against herpes.
Brand Name: Vulcanchem
CAS No.: 69657-51-8
VCID: VC0517171
InChI: InChI=1S/C8H11N5O3.Na/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14;/h3,14H,1-2,4H2,(H3,9,11,12,15);/q;+1/p-1
SMILES: C1=NC2=C(N1COCCO)N=C([N-]C2=O)N.[Na+]
Molecular Formula: C8H10N5NaO3
Molecular Weight: 247.19 g/mol

Acyclovir IN sodium chloride 0.9% preservative free

CAS No.: 69657-51-8

Inhibitors

VCID: VC0517171

Molecular Formula: C8H10N5NaO3

Molecular Weight: 247.19 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Acyclovir IN sodium chloride 0.9% preservative free - 69657-51-8

CAS No. 69657-51-8
Product Name Acyclovir IN sodium chloride 0.9% preservative free
Molecular Formula C8H10N5NaO3
Molecular Weight 247.19 g/mol
IUPAC Name sodium;2-amino-9-(2-hydroxyethoxymethyl)purin-1-id-6-one
Standard InChI InChI=1S/C8H11N5O3.Na/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14;/h3,14H,1-2,4H2,(H3,9,11,12,15);/q;+1/p-1
Standard InChIKey RMLUKZWYIKEASN-UHFFFAOYSA-M
Isomeric SMILES C1=NC2=C(N1COCCO)N=C(N=C2[O-])N.[Na+]
SMILES C1=NC2=C(N1COCCO)N=C([N-]C2=O)N.[Na+]
Canonical SMILES C1=NC2=C(N1COCCO)N=C(N=C2[O-])N.[Na+]
Appearance Solid powder
Description Acyclovir Sodium is the sodium salt form of acyclovir, a synthetic analog of the purine nucleoside, guanosine, with potent antiviral activity against herpes simplex viruses type 1 and 2, varicella-zoster virus and other viruses of the herpesvirus family. After conversion in vivo to the active metabolite acyclovir triphosphate by viral thymidine kinase, acyclovir competitively inhibits viral DNA polymerase by incorporating into the growing viral DNA chain and terminating further polymerization.
A GUANOSINE analog that acts as an antimetabolite. Viruses are especially susceptible. Used especially against herpes.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 9-((2-Hydroxyethoxy)methyl)guanine
Aci Sanorania
Aci-Sanorania
Acic
Aciclobeta
Aciclostad
Aciclovir
Aciclovir Alonga
Aciclovir Sanorania
aciclovir von ct
Aciclovir-Sanorania
Acifur
Acipen Solutab
Acivir
Activir
Acyclo V
Acyclo-V
Acycloguanosine
Acyclovir
Acyclovir Sodium
Alonga, Aciclovir
Antiherpes Creme
Avirax
Cicloferon
Clonorax
Cusiviral
Genvir
Herpetad
Herpofug
Herpotern
Herpoviric
Isavir
Laciken
Mapox
Maynar
Milavir
Opthavir
Sodium, Acyclovir
Solutab, Acipen
Supraviran
Viclovir
Vipral
Virax Puren
Virax-Puren
ViraxPuren
Virherpes
Virmen
Virolex
Virupos
Virzin
Wellcome 248U
Wellcome-248U
Wellcome248U
Zoliparin
Zovirax
Zycli
Reference 1: Caviness AC, Demmler GJ, Swint JM, Cantor SB. Cost-effectiveness analysis of herpes simplex virus testing and treatment strategies in febrile neonates. Arch Pediatr Adolesc Med. 2008 Jul;162(7):665-74. doi: 10.1001/archpedi.162.7.665. PubMed PMID: 18606938.
2: Jain SK, Gupta Y, Jain A, Rai K. Enhanced transdermal delivery of acyclovir sodium via elastic liposomes. Drug Deliv. 2008 Mar-Apr;15(3):141-7. doi: 10.1080/10717540801952407 . PubMed PMID: 18379926.
3: Jain SK, Jain RK, Chourasia MK, Jain AK, Chalasani KB, Soni V, Jain A. Design and development of multivesicular liposomal depot delivery system for controlled systemic delivery of acyclovir sodium. AAPS PharmSciTech. 2005 Sep 20;6(1):E35-41. PubMed PMID: 16353961; PubMed Central PMCID: PMC2750409.
4: Ling J, Gupta VD. Stability of acyclovir sodium after reconstitution in 0.9% sodium chloride inection and storage in polypropylene syringes for pediatric use. Int J Pharm Compd. 2001 Jan-Feb;5(1):75-7. PubMed PMID: 23981803.
5: Trissel LA, Martinez JF, Gilbert DL. Compatibility of gemcitabine hydrochloride with 107 selected drugs during simulated Y-site injection. J Am Pharm Assoc (Wash). 1999 Jul-Aug;39(4):514-8. PubMed PMID: 10467816.
6: Zhang Y, Trissel LA, Martinez JF, Gilbert DL. Stability of acyclovir sodium 1, 7, and 10 mg/mL in 5% dextrose injection and 0.9% sodium chloride injection. Am J Health Syst Pharm. 1998 Mar 15;55(6):574-7. PubMed PMID: 9544334.
7: Gürses N, Kalayci AG, Işlek I, Us D. Failure of acyclovir sodium therapy in herpes simplex encephalitis. Ann Trop Paediatr. 1996 Jun;16(2):173-5. PubMed PMID: 8790683.
8: Trissel LA, Martinez JF. Compatibility of amifostine with selected drugs during simulated Y-site administration. Am J Health Syst Pharm. 1995 Oct 15;52(20):2208-12. PubMed PMID: 8564592.
9: Trissel LA, Martinez JF. Compatibility of aztreonam with selected drugs during simulated Y-site administration. Am J Health Syst Pharm. 1995 May 15;52(10):1086-90. PubMed PMID: 7656099.
10: Trissel LA, Martinez JF. Visual, turbidimetric, and particle-content assessment of compatibility of vinorelbine tartrate with selected drugs during simulated Y-site injection. Am J Hosp Pharm. 1994 Feb 15;51(4):495-9. PubMed PMID: 8017415.
11: Drago F, Romagnoli M, Loi A, Rebora A. Epstein-Barr virus-related persistent erythema multiforme in chronic fatigue syndrome. Arch Dermatol. 1992 Feb;128(2):217-22. PubMed PMID: 1310844.
12: Brayman KL, Stephanian E, Matas AJ, Schmidt W, Payne WD, Sutherland DE, Gores PF, Najarian JS, Dunn DL. Analysis of infectious complications occurring after solid-organ transplantation. Arch Surg. 1992 Jan;127(1):38-47; discussion 47-8. PubMed PMID: 1734849.
13: Gnann JW, Whitley RJ. Natural history and treatment of varicella-zoster in high-risk populations. J Hosp Infect. 1991 Jun;18 Suppl A:317-29. Review. PubMed PMID: 1679798.
14: Engel JP, Englund JA, Fletcher CV, Hill EL. Treatment of resistant herpes simplex virus with continuous-infusion acyclovir. JAMA. 1990 Mar 23-30;263(12):1662-4. PubMed PMID: 2308204.
15: Das Gupta V, Pramar Y, Bethea C. Stability of acyclovir sodium in dextrose and sodium chloride injections. J Clin Pharm Ther. 1989 Dec;14(6):451-6. PubMed PMID: 2613771.
16: Sall RK, Kauffman CL, Levy CS. Successful treatment of progressive acyclovir-resistant herpes simplex virus using intravenous foscarnet in a patient with the acquired immunodeficiency syndrome. Arch Dermatol. 1989 Nov;125(11):1548-50. PubMed PMID: 2554819.
17: Beyer CF, Arens MQ, Hill GA, Rose BT, Beyer LR, Schanzlin DJ. Oral acyclovir reduces the incidence of recurrent herpes simplex keratitis in rabbits after penetrating keratoplasty. Arch Ophthalmol. 1989 Aug;107(8):1200-5. PubMed PMID: 2547352.
18: Sergott RC, Anand R, Belmont JB, Fischer DH, Bosley TM, Savino PJ. Acute retinal necrosis neuropathy. Clinical profile and surgical therapy. Arch Ophthalmol. 1989 May;107(5):692-6. PubMed PMID: 2655568.
19: Schlossberg D, Littman M. Varicella pneumonia. Arch Intern Med. 1988 Jul;148(7):1630-2. PubMed PMID: 3382308.
20: VanLandingham KE, Marsteller HB, Ross GW, Hayden FG. Relapse of herpes simplex encephalitis after conventional acyclovir therapy. JAMA. 1988 Feb 19;259(7):1051-3. Erratum in: JAMA 1988 May 6;259(17):2547. PubMed PMID: 3339802.
PubChem Compound 23709358
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator